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Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769 Get Quote

A Technical Guide to the Physical Properties of
4-Chlorobenzenesulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
chlorobenzenesulfonic acid, a compound of significant interest in various chemical and

pharmaceutical applications. This document outlines its melting point and solubility

characteristics, supported by detailed experimental protocols for their determination.

Core Physical Properties
4-Chlorobenzenesulfonic acid (CAS No: 98-66-8), with the chemical formula C₆H₅ClO₃S,

typically appears as a white to off-white or grayish-beige crystalline solid or flaked solid.[1][2][3]

It is an important intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1]

The compound is known to be hygroscopic, meaning it can absorb moisture from the air, which

may affect its physical state and properties.[4] Therefore, it should be stored in a dry

environment.[1][4]

Quantitative Data Summary
The following table summarizes the reported melting point and solubility data for 4-
chlorobenzenesulfonic acid. It is important to note the variations in reported melting points,

which may be attributed to the presence of hydrates or impurities.
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Physical Property Value Notes

Melting Point 67 °C
Reported for the monohydrate

form.[5]

102 °C [6][7][8]

137 °C [1]

Solubility

Water Highly soluble / Soluble

The sulfonic acid group is

polar and forms hydrogen

bonds with water.[1][2][3][4]

Ethanol Soluble [2][3]

Acetone Considerable solubility [4]

Chloroform Slightly soluble [2]

Ether Practically insoluble [5]

Benzene Practically insoluble [5]

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

melting point and solubility of a solid organic compound like 4-chlorobenzenesulfonic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities

typically depress the melting point and broaden the range.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]

Capillary tubes[9]
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Thermometer[9]

Mortar and pestle (if sample is not a fine powder)[10]

Procedure:

Sample Preparation: A small amount of the dry, finely powdered 4-chlorobenzenesulfonic
acid is packed into a capillary tube to a height of 2-3 mm.[11] The tube is tapped gently to

ensure the sample is compact at the bottom.[11]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[11]

Approximate Melting Point Determination: A rapid heating rate (5-10 °C per minute) is initially

used to determine an approximate melting point range.[11]

Accurate Melting Point Determination: The apparatus is allowed to cool to at least 20 °C

below the approximate melting point. A fresh sample is used, and the temperature is raised

slowly, at a rate of approximately 2 °C per minute, as it approaches the expected melting

point.[11]

Data Recording: The temperature at which the first crystal begins to melt and the

temperature at which the last crystal melts are recorded. This range represents the melting

point of the sample.[11]

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. The principle of "like dissolves like" is a useful guideline,

where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar

solvents.[12]

Apparatus:

Small test tubes

Vortex mixer or shaker
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Graduated pipettes or cylinders

Procedure:

Sample Preparation: A pre-weighed amount of 4-chlorobenzenesulfonic acid (e.g., 25 mg)

or a measured volume (e.g., 0.05 mL if in liquid form, though it is a solid at room

temperature) is placed into a small test tube.[13]

Solvent Addition: A specific volume of the solvent (e.g., 0.75 mL) is added to the test tube in

small portions.[13]

Mixing: After each addition of the solvent, the test tube is shaken vigorously to facilitate

dissolution.[13]

Observation: The mixture is observed to determine if the solid has completely dissolved. If

the compound dissolves, it is recorded as soluble in that solvent. If a solid remains, it is

recorded as insoluble. For liquid-liquid mixtures, the formation of a single layer indicates

miscibility (soluble), while two distinct layers indicate immiscibility (insoluble).[12]

Systematic Testing: This procedure is repeated for a range of solvents with varying polarities,

such as water, ethanol, acetone, chloroform, ether, and benzene, to establish a

comprehensive solubility profile.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of 4-chlorobenzenesulfonic acid.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b151769?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/4-chlorobenzenesulfonic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2432270.htm
https://www.guidechem.com/encyclopedia/4-chlorobenzenesulfonic-acid-dic1510.html
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.drugfuture.com/chemdata/p-chlorobenzenesulfonic-acid.html
https://www.chemwhat.com/4-chlorobenzenesulfonic-acid-cas-98-66-8-2/
https://www.chembk.com/en/chem/4-Chlorobenzenesulfonic%20acid
https://www.chemwhat.com/4-chlorobenzenesulfonic-acid-cas-98-66-8/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b151769#physical-properties-of-4-chlorobenzenesulfonic-acid-melting-point-solubility
https://www.benchchem.com/product/b151769#physical-properties-of-4-chlorobenzenesulfonic-acid-melting-point-solubility
https://www.benchchem.com/product/b151769#physical-properties-of-4-chlorobenzenesulfonic-acid-melting-point-solubility
https://www.benchchem.com/product/b151769#physical-properties-of-4-chlorobenzenesulfonic-acid-melting-point-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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